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Compound of Interest

Compound Name: Bax inhibitor peptide V5

Cat. No.: B549479

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Bax inhibitor peptide V5. The
following procedural guidance is intended to ensure safe laboratory practices and proper
management of this bioactive peptide.

Hazard Identification and Personal Protective
Equipment

Bax inhibitor peptide V5 is a synthetic peptide that requires careful handling due to its
potential hazards. The primary routes of exposure are inhalation, ingestion, and skin or eye
contact.[1][2][3] Different suppliers have slightly varying classifications of the hazards
associated with this peptide, so it is crucial to consult the specific Safety Data Sheet (SDS) for
the product you are using.

Summary of Potential Hazards:
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Hazard Classification

Description

Source

Acute Oral Toxicity (Category
4)

Harmful if swallowed.[1][2]

[1](2]

Skin Corrosion/Irritation

(Category 2)

Causes skin irritation.[2]

[2]

Serious Eye Damage/Irritation
(Category 2A)

Causes serious eye irritation.

[2]

[2]

Specific Target Organ Toxicity,
Single Exposure (Category 3)

May cause respiratory

irritation.[2]

[2]

Acute Aquatic Toxicity
(Category 1)

Very toxic to aquatic life.[1]

[1]

Chronic Aquatic Toxicity
(Category 1)

Very toxic to aquatic life with

long lasting effects.[1]

[1]

Recommended Personal Protective Equipment (PPE):

A comprehensive approach to personal protection is essential when handling Bax inhibitor

peptide V5. This includes the use of appropriate engineering controls, such as a chemical

fume hood or other well-ventilated area, especially when working with the powdered form to

avoid dust and aerosol formation.[1][2][4]
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PPE Category

Recommendation

Source

Eye Protection

Safety goggles with side-
shields are required to prevent

eye contact.[1][2]

[1]2]

Hand Protection

Wear protective gloves. The
specific material and thickness
should be chosen based on
the solvent being used and the
duration of handling. It is
recommended to consult with
the glove manufacturer for

specific breakthrough times.

[1](2]

Skin and Body Protection

An impervious lab coat or other
protective clothing should be

worn to prevent skin contact.

[1](2]

[1](2]

Respiratory Protection

A suitable respirator should be
used when handling the
powder or if there is a risk of
aerosol generation.[1][2] The
specific type of respirator will
depend on the potential

exposure concentration.

[1]2]

Handling and Storage Protocols

Proper handling and storage are critical to maintain the integrity of Bax inhibitor peptide V5

and to ensure the safety of laboratory personnel.

Storage Conditions:
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Recommended
Form Storage

Temperature

Additional
Recommendations

Source

-20°C for long-term

storage.[5][6] May be
Lyophilized Powder stable for weeks to
months at room

temperature.[6]

Store in a tightly

sealed container,

protected from light

and moisture.[6][7]

Allow the container to

equilibrate to room Blell7]
temperature in a

desiccator before

opening to prevent

condensation.[6][7]

-20°C or -80°C.[5] It is
recommended to use

solutions within a

Avoid repeated
freeze-thaw cycles.[6]
For maximum stability,
peptide solutions

should be frozen and

In Solution month if stored at [5161[8]
o stored frozen.[6]
-20°C and within six i
_ Agueous solutions
months if stored at
should not be stored
-80°C.[5]
for more than one day.
[8]
Solubility:
Solvent Approximate Solubility Source
DMSO = 27 mg/mL [9]
Ethanol ~20 mg/mL [8]
Dimethyl formamide (DMF) ~15 mg/mL [8]
PBS (pH 7.2) ~10 mg/mL [8]
Water Soluble to 1 mg/ml
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Experimental Protocols and Mechanism of Action

Bax inhibitor peptide V5 is a cell-permeable pentapeptide that functions by inhibiting the pro-
apoptotic protein Bax.[10] It is designed from the Bax-binding domain of Ku70 and acts by
preventing the conformational change and translocation of Bax to the mitochondria, thereby
inhibiting Bax-mediated apoptosis.[10]

Mechanism of Action:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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